![molecular formula C15H19N3O B6168007 2-[(3-ethynylphenyl)amino]-1-(4-methylpiperazin-1-yl)ethan-1-one CAS No. 1021112-91-3](/img/no-structure.png)
2-[(3-ethynylphenyl)amino]-1-(4-methylpiperazin-1-yl)ethan-1-one
Overview
Description
2-[(3-ethynylphenyl)amino]-1-(4-methylpiperazin-1-yl)ethan-1-one, or 2-EPMPA, is a synthetic compound that has been used in a variety of scientific applications, including drug development and research. It is a member of the piperazine family of compounds and is structurally similar to many other compounds in this family. 2-EPMPA has been found to have several unique properties that make it an attractive compound for use in scientific research.
Scientific Research Applications
2-EPMPA has been used in a variety of scientific research applications, including drug development and research. It has been studied for its potential to be used as an analgesic, anti-inflammatory, and anti-cancer agent. It has also been studied for its potential to be used as a neuroprotective agent and as an antidepressant.
Mechanism of Action
The mechanism of action of 2-EPMPA is not yet fully understood. However, it is thought to interact with various receptors in the brain and body, including those involved in pain perception, inflammation, and cancer. It is also thought to act as a modulator of neurotransmitter release, which could explain its potential use as an antidepressant.
Biochemical and Physiological Effects
2-EPMPA has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation, pain, and tumor growth in animal models. It has also been found to have neuroprotective effects, which could explain its potential use as an antidepressant.
Advantages and Limitations for Lab Experiments
2-EPMPA has several advantages for use in laboratory experiments. It is easy to synthesize and has a high degree of purity. It also has a relatively low toxicity, making it safe for use in laboratory experiments. However, it is important to note that due to its relatively new status, there is still much to be learned about its effects and potential uses.
Future Directions
The potential applications of 2-EPMPA are still being explored. Future research could focus on the effects of 2-EPMPA on various diseases, such as cancer, inflammation, and pain. Additionally, further research could be done to better understand the mechanism of action of 2-EPMPA and to explore its potential use as a neuroprotective agent and an antidepressant. Other future directions could include the development of new synthesis methods for 2-EPMPA, as well as the exploration of its potential use in drug development.
Synthesis Methods
2-EPMPA is synthesized using an acetonide-mediated reaction of ethyl 3-ethynylphenylacetate and 4-methylpiperazine. This reaction is carried out in the presence of a base, such as potassium carbonate, and a catalyst, such as palladium chloride. The reaction is highly efficient and produces a product with a high degree of purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[(3-ethynylphenyl)amino]-1-(4-methylpiperazin-1-yl)ethan-1-one' involves the reaction of 3-ethynylaniline with 4-methylpiperazine in the presence of a suitable coupling agent to form the intermediate product, which is then reacted with ethyl chloroacetate to yield the final product.", "Starting Materials": [ "3-ethynylaniline", "4-methylpiperazine", "coupling agent", "ethyl chloroacetate" ], "Reaction": [ "Step 1: 3-ethynylaniline is reacted with 4-methylpiperazine in the presence of a suitable coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form the intermediate product 2-[(3-ethynylphenyl)amino]-1-(4-methylpiperazin-1-yl)ethan-1-ol.", "Step 2: The intermediate product is then reacted with ethyl chloroacetate in the presence of a base, such as potassium carbonate (K2CO3), to yield the final product 2-[(3-ethynylphenyl)amino]-1-(4-methylpiperazin-1-yl)ethan-1-one." ] } | |
CAS RN |
1021112-91-3 |
Product Name |
2-[(3-ethynylphenyl)amino]-1-(4-methylpiperazin-1-yl)ethan-1-one |
Molecular Formula |
C15H19N3O |
Molecular Weight |
257.3 |
Purity |
95 |
Origin of Product |
United States |
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